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Compound of Interest

Compound Name: Thiocyclam

Cat. No.: B1196929 Get Quote

An In-depth Examination of the Molecular Characteristics, Mechanism of Action, and

Experimental Protocols for the Nereistoxin Analogue Insecticide.

This technical guide provides a comprehensive overview of Thiocyclam hydrogen oxalate, a

nereistoxin analogue insecticide. It is intended for researchers, scientists, and professionals in

drug development and toxicology. This document details the compound's physicochemical

properties, mechanism of action, synthesis, and toxicological profile, supported by experimental

methodologies and data.

Core Chemical and Physical Properties
Thiocyclam hydrogen oxalate is the oxalate salt of thiocyclam, a synthetic analogue of the

natural toxin nereistoxin. It is a selective insecticide with both contact and stomach action.
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Property Data Reference(s)

Molecular Formula C₇H₁₃NO₄S₃ [1][2]

Molecular Weight 271.36 g/mol [1][2]

CAS Number 31895-22-4 [2]

Appearance
Colorless, odorless crystalline

powder

Melting Point
125–128 °C (with

decomposition)

Water Solubility 16,300 mg/L (at 20 °C, pH 7) [1]

Organic Solvent Solubility (at

20°C)

Methanol: 17,000 mg/L

Ethanol: 1,900 mg/L Acetone:

500 mg/L Hexane: 10 mg/L

[1]

Mechanism of Action: Nicotinic Acetylcholine
Receptor Blockade
Thiocyclam hydrogen oxalate functions as a pro-insecticide. In the insect's body, it is

metabolized to the active compound, nereistoxin. Nereistoxin and its analogues are known to

interact with the nicotinic acetylcholine receptors (nAChRs) in the insect central nervous

system.[3][4]

The primary mode of action is the blockade of the nAChR ion channel.[5] This interaction

prevents the binding of the neurotransmitter acetylcholine (ACh), thereby inhibiting cholinergic

transmission at the synapse. The resulting disruption of nerve signal propagation leads to

paralysis and ultimately the death of the insect.[3] Interestingly, the compound exhibits a

dualistic effect; it acts as an nAChR agonist at low concentrations and as an antagonist

(channel blocker) at higher concentrations.[3][6][7]
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Mechanism of action of Thiocyclam hydrogen oxalate.

Experimental Protocols
Synthesis of Thiocyclam Hydrogen Oxalate
The commercial synthesis of Thiocyclam hydrogen oxalate is a multi-step process. A common

method involves the cyclization of a precursor followed by salt formation with oxalic acid.
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Start Materials:
Disosultap aqueous solution

Medium solvent (e.g., Toluene)

Mix and cool solution
to below 0°C

Slowly add Sodium Sulfide solution
(-15°C to 5°C, 0.5-5h)

Heat preservation for
Cyclization Reaction (0.5-5h)

Filter the reaction mixture

Wash and dry filter cake
to obtain Sodium Sulfite Collect filtrate (oil layer)

Heat oil layer to 20-30°C

Slowly add Oxalic Acid

Heat to 40-60°C (0.5-2h)

Cool and filter

Final Product:
Thiocyclam Hydrogen Oxalate

(Dry the filter cake)

Click to download full resolution via product page

Workflow for the synthesis of Thiocyclam hydrogen oxalate.
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Representative Protocol: Acute Oral Toxicity Study in
Rodents
This protocol is a representative methodology based on published studies investigating the

toxicity of Thiocyclam hydrogen oxalate.

Animal Model: Healthy, adult mice (e.g., Swiss albino), 8-10 weeks old, of a single sex to

minimize variability.

Acclimatization: Animals are acclimatized for at least one week prior to the study, housed in

standard cages with controlled temperature (22 ± 3°C), humidity, and a 12-hour light/dark

cycle. Standard pellet diet and water are provided ad libitum.

Dose Preparation: Thiocyclam hydrogen oxalate powder (e.g., 50% w/w) is dissolved in tap

water to achieve the desired concentration. For a dose of 100 mg/kg, a stock solution is

prepared accordingly.

Grouping and Administration:

Control Group (n=10): Receives the vehicle (tap water) only.

Treatment Group (n=10): Receives 100 mg/kg of Thiocyclam hydrogen oxalate.

Administration is performed orally via gavage. The volume administered is based on the

animal's body weight, recorded immediately before dosing.

Observation:

Animals are observed continuously for the first 4 hours post-dosing for clinical signs of

toxicity (e.g., tremors, salivation, changes in motor activity).

Subsequently, observations are made daily for 14 days. Body weight is recorded daily.

Endpoint and Analysis:

At the end of the 14-day observation period, animals are euthanized.
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A gross necropsy is performed, and key organs (liver, kidneys) are excised and weighed.

The organ-to-body weight ratio (organosomatic index) is calculated.

Organs are fixed in 10% buffered formalin for histopathological examination. Tissues are

processed, embedded in paraffin, sectioned, and stained (e.g., with Hematoxylin and

Eosin) for microscopic analysis.

Toxicological Data
Thiocyclam hydrogen oxalate exhibits moderate toxicity. The following table summarizes key

toxicological endpoints from various studies.

Parameter Species / System Value Reference(s)

Acute Oral Toxicity Nubian Goat Kids
Fatal at a single dose

of 250 mg/kg.
[7]

Sub-chronic Oral

Toxicity
Nubian Goat Kids

Doses of 50

mg/kg/day were fatal

within 13 days.

[7]

LC₅₀ (Lethal

Concentration)
Tuta absoluta (eggs) 175.327 ppm [8]

Observed Effects

(Goats)
Nubian Goat Kids

Profuse salivation,

tremors, staggering,

convulsions.

[7]

Histopathological

Findings

Mice (100 mg/kg for

14 days)

Liver: Hydropic

degeneration of

hepatocytes. Kidney:

Moderate vascular

congestion, mild

tubular epithelial

degeneration.

Human Toxicity Case Report

Ingestion associated

with rhabdomyolysis

and acute kidney

injury.

[3][6]
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Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification

of Thiocyclam hydrogen oxalate in technical materials and formulations.

Representative HPLC Protocol

Sample & Standard Preparation

HPLC Analysis

Data Processing

Prepare Standard:
Weigh ~250mg Thiocyclam standard

Dissolve in mobile phase
Add internal standard

Inject 10 µL of sample/standard

Prepare Sample:
Weigh ~300mg technical sample

Dissolve in mobile phase (ultrasonicate)
Add internal standard

Column: Inertsil ODS-3 (5 µm, 15cm x 4.6mm)
Mobile Phase: Acetonitrile:0.1% Phosphoric Acid (40:60)

Flow Rate: 0.5 mL/min
Temperature: 40°C

UV Detector at 262 nm

Integrate peak areas of
Thiocyclam and Internal Standard

Calculate peak area ratios and
quantify sample concentration

Click to download full resolution via product page
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Workflow for HPLC analysis of Thiocyclam hydrogen oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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